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Compound of Interest

Compound Name: Sulfacetamide 13C6

Cat. No.: B15560385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfacetamide-13C6, a stable isotope-
labeled version of the sulfonamide antibiotic, Sulfacetamide. This document covers its
fundamental properties, mechanism of action, relevant experimental protocols, and its
application in research and development.

Core Molecular Data

Sulfacetamide is a widely used antibiotic, and its isotopically labeled form, Sulfacetamide-
13C6, serves as a crucial tool in pharmacokinetic and metabolic studies.[1] The incorporation
of six heavy carbon isotopes into the benzene ring provides a distinct mass signature for
analytical quantification.

Property Sulfacetamide Sulfacetamide-13C6
Molecular Formula CsH10N203S[2][3] C213CeH10N2035[4]
Molecular Weight 214.24 g/mol [3][5] 220.19 g/mol [4]
Monoisotopic Mass 214.04666 g/mol 220.06679 g/mol

White or yellowish-white Not specified, assumed to be
Appearance , -

crystalline powder[3] similar
Unlabeled CAS Number 144-80-9[4] 144-80-9[4]
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Mechanism of Action: Folic Acid Synthesis
Inhibition

Sulfacetamide exerts its bacteriostatic effect by acting as a competitive inhibitor of the bacterial
enzyme dihydropteroate synthase.[6][7] This enzyme is critical for the synthesis of dihydrofolic
acid, a precursor to folic acid, which is essential for bacterial DNA synthesis and growth.[8] By

mimicking the natural substrate, para-aminobenzoic acid (PABA), Sulfacetamide blocks the
metabolic pathway, thereby halting bacterial multiplication.[2][9]
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Sulfacetamide's inhibition of the bacterial folic acid synthesis pathway.

Experimental Protocols

The following sections detail methodologies for the synthesis and analysis of Sulfacetamide.
The synthesis of the 13C6 isotopologue follows the same principles, substituting a 13C6-
labeled precursor.

The synthesis of Sulfacetamide can be achieved via the acetylation of 4-
aminobenzenesulfonamide (sulfanilamide).[10][11] For the labeled compound, 4-amino-
1,2,3,4,5,6-13Ce-benzenesulfonamide would be the required starting material.

Materials:
e 4-amino-1,2,3,4,5,6-13Ces-benzenesulfonamide
e Acetic anhydride[12]

e 22.5% Sodium hydroxide (NaOH) solution[12]
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e Hydrochloric acid (HCI)
e Deionized water
Procedure:

Dissolve 4-amino-13Cs-benzenesulfonamide in a 22.5% NaOH solution within a three-neck

round-bottom flask equipped with a stirrer.[12]
» Slowly add acetic anhydride to the solution while stirring. The reaction is an acylation.[12]
e Control the pH of the reaction. Initially, maintain a pH between 12-13 during the acylation.[12]

o After the reaction, acidify the mixture with HCI to a pH of 4-5 to precipitate the
Sulfacetamide-13C6.[12]

« Filter the precipitate and wash it with cold deionized water.

e The crude product can be purified by recrystallization or by redissolving it in a NaOH solution
to a pH of 7-8 and then re-precipitating with acid.[12]

» Further purification can be achieved using column chromatography if necessary.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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